Cas no 864226-10-8 (Spiro[4.5]dec-8-en-7-one, 9-amino-)

• Product Name: Spiro[4.5]dec-8-en-7-one, 9-amino-
• CAS No: 864226-10-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1851003
• PubChem ID: 57883290
• Update Time: 2025-05-21

Spiro[4.5]dec-8-en-7-one, 9-amino- Chemical and Physical Properties

Names and Identifiers

• Spiro[4.5]dec-8-en-7-one, 9-amino-
• SCHEMBL663551
• JCJYPQVXBGOAFG-UHFFFAOYSA-N
• 9-Amino-spiro[4.5]dec-8-en-7-one
• 9-AMINOSPIRO[4.5]DEC-8-EN-7-ONE
• 864226-10-8

• MDL： MFCD20724138
• Inchi： 1S/C10H15NO/c11-8-5-9(12)7-10(6-8)3-1-2-4-10/h5H,1-4,6-7,11H2
• InChI Key： JCJYPQVXBGOAFG-UHFFFAOYSA-N
• SMILES： O=C1C=C(CC2(C1)CCCC2)N

Computed Properties

• Exact Mass: 165.115364102Da
• Monoisotopic Mass: 165.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Spiro[4.5]dec-8-en-7-one, 9-amino-

Research Briefing on Spiro[4.5]dec-8-en-7-one, 9-amino- (CAS: 864226-10-8) in Chemical Biology and Pharmaceutical Applications

The compound Spiro[4.5]dec-8-en-7-one, 9-amino- (CAS: 864226-10-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This spirocyclic structure exhibits unique three-dimensional properties that make it particularly valuable for targeting challenging biological systems. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutics, especially in the areas of central nervous system (CNS) disorders and anti-inflammatory applications.

Structural analysis reveals that the spiro[4.5]decane core provides significant conformational constraints while maintaining sufficient flexibility for optimal target engagement. The 9-amino group serves as a crucial pharmacophore that can be readily modified to enhance binding affinity and selectivity. Computational modeling studies published in 2023 demonstrate that this scaffold can effectively interact with various protein targets, particularly those with deep binding pockets that require rigid yet adaptable ligands.

Recent synthetic advances have significantly improved the accessibility of 864226-10-8 derivatives. A 2024 publication in the Journal of Medicinal Chemistry describes an efficient asymmetric synthesis route that achieves >95% enantiomeric excess, addressing previous challenges in stereochemical control. This methodological breakthrough enables the production of optically pure variants for more precise structure-activity relationship studies.

Biological evaluations have identified several promising lead compounds derived from this scaffold. Notably, a series of 9-amino spiro[4.5]dec-8-en-7-one derivatives have shown potent activity against κ-opioid receptors (KOR) with exceptional selectivity over other opioid receptor subtypes. These findings, reported in ACS Chemical Neuroscience, suggest potential applications in pain management with reduced side effect profiles compared to current opioid therapeutics.

Ongoing research is exploring the scaffold's utility in other therapeutic areas. Preliminary data presented at the 2024 American Chemical Society meeting indicates promising activity against protein-protein interactions involved in neurodegenerative diseases. The rigid spirocyclic core appears particularly effective at disrupting traditionally "undruggable" targets in this space.

From a drug development perspective, pharmacokinetic studies of lead compounds demonstrate favorable properties including good blood-brain barrier penetration and metabolic stability. The scaffold's balanced lipophilicity (calculated logP ~2.5) contributes to these desirable ADME characteristics while maintaining sufficient aqueous solubility for formulation development.

Future research directions are focusing on expanding the structural diversity around the core scaffold and investigating its potential in targeted protein degradation strategies. Several pharmaceutical companies have included 864226-10-8 derivatives in their discovery pipelines, suggesting growing industry interest in this chemotype.